Cas no 1502197-40-1 ((pyrrolidin-3-ylmethyl)urea)

• Product Name: (pyrrolidin-3-ylmethyl)urea
• CAS No: 1502197-40-1
• MF: C₆H₁₃N₃O
• MW: 143.186920881271
• MDL: MFCD22413229
• CID: 4602662
• PubChem ID: 72246453
• Update Time: 2025-06-10

(pyrrolidin-3-ylmethyl)urea Chemical and Physical Properties

Names and Identifiers

• (pyrrolidin-3-ylmethyl)urea

• MDL： MFCD22413229
• Inchi： 1S/C6H13N3O/c7-6(10)9-4-5-1-2-8-3-5/h5,8H,1-4H2,(H3,7,9,10)
• InChI Key： JLQKHGQBZVLLOZ-UHFFFAOYSA-N
• SMILES： N(CC1CCNC1)C(N)=O

Computed Properties

• Exact Mass: 143.106
• Monoisotopic Mass: 143.106
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.2A^2

Additional information on (pyrrolidin-3-ylmethyl)urea

Research Brief on (pyrrolidin-3-ylmethyl)urea (CAS: 1502197-40-1) in Chemical Biology and Pharmaceutical Applications

The compound (pyrrolidin-3-ylmethyl)urea, identified by the CAS number 1502197-40-1, has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its pyrrolidine core and urea functional group, exhibits versatile properties that make it a promising candidate for drug discovery and development. Recent studies have explored its potential as a scaffold for designing novel inhibitors targeting various enzymes and receptors implicated in diseases such as cancer, neurodegenerative disorders, and infectious diseases.

One of the key areas of investigation has been the role of (pyrrolidin-3-ylmethyl)urea in modulating protein-protein interactions (PPIs). PPIs are often considered challenging targets for small-molecule drugs due to their large and flat interfaces. However, the unique structural features of (pyrrolidin-3-ylmethyl)urea, including its ability to form hydrogen bonds and its conformational flexibility, have enabled researchers to design potent inhibitors. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound effectively disrupted the interaction between a specific oncogenic protein and its binding partner, leading to reduced tumor growth in preclinical models.

In addition to its applications in oncology, (pyrrolidin-3-ylmethyl)urea has shown promise in the development of central nervous system (CNS) therapeutics. Researchers have utilized this scaffold to design compounds that cross the blood-brain barrier (BBB) and modulate neurotransmitter receptors. A recent study highlighted its potential in targeting the glutamatergic system, which is dysregulated in conditions such as Alzheimer's disease and schizophrenia. The study reported that optimized derivatives exhibited high affinity for NMDA receptors and demonstrated neuroprotective effects in vitro and in vivo.

The synthetic accessibility of (pyrrolidin-3-ylmethyl)urea has also been a focus of recent research. Several novel synthetic routes have been developed to improve yield and purity, enabling large-scale production for further pharmacological evaluation. For example, a 2024 patent application described a one-pot synthesis method that significantly reduced the number of steps and improved the overall efficiency of the process. This advancement is expected to facilitate the exploration of a broader range of derivatives and accelerate the drug discovery pipeline.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic and pharmacodynamic properties of (pyrrolidin-3-ylmethyl)urea-based compounds. Issues such as metabolic stability, solubility, and off-target effects need to be addressed to advance these molecules into clinical trials. Ongoing research is focusing on structure-activity relationship (SAR) studies to identify key modifications that enhance efficacy while minimizing adverse effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to drive progress in this area.

In conclusion, (pyrrolidin-3-ylmethyl)urea (CAS: 1502197-40-1) represents a versatile and promising scaffold in chemical biology and pharmaceutical research. Its applications span multiple therapeutic areas, and recent advancements in synthesis and target engagement have further solidified its potential. Continued exploration of this compound and its derivatives is likely to yield novel therapeutics with significant clinical impact.